Cas no 408359-61-5 (Benzoic acid,3-cyclopropyl-2-nitro-)

Benzoic acid,3-cyclopropyl-2-nitro- structure
408359-61-5 structure
Product Name:Benzoic acid,3-cyclopropyl-2-nitro-
CAS No:408359-61-5
MF:C10H9NO4
MW:207.182762861252
CID:326218
PubChem ID:15546471
Update Time:2025-04-19

Benzoic acid,3-cyclopropyl-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,3-cyclopropyl-2-nitro-
    • Benzoic acid, 3-cyclopropyl-2-nitro- (9CI)
    • 3-Cyclopropyl-2-nitrobenzoic acid
    • 408359-61-5
    • Inchi: 1S/C10H9NO4/c12-10(13)8-3-1-2-7(6-4-5-6)9(8)11(14)15/h1-3,6H,4-5H2,(H,12,13)
    • InChI Key: RYQCJNNQJAYVKM-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C(C(=O)O)=CC=CC=1C1CC1)=O

Computed Properties

  • Exact Mass: 207.05315777g/mol
  • Monoisotopic Mass: 207.05315777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 83.1Ų
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